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Compound of Interest

Compound Name:
2-Methyl-4-(4-

methylphenoxy)aniline

Cat. No.: B3171887 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of 2-Methyl-4-(4-methylphenoxy)aniline. Given the limited specific data available for

this compound, the following guidelines are based on information for structurally similar

aromatic amines and aniline derivatives. These protocols should be implemented with the

understanding that they represent best practices for a chemical of this class, which is

anticipated to be hazardous.

Hazard Identification and Chemical Properties
2-Methyl-4-(4-methylphenoxy)aniline is an aromatic amine. Compounds in this class are

often toxic and require careful handling. While specific toxicity data for this compound is not

readily available, data for analogous compounds suggests potential for acute oral toxicity, skin

and eye irritation, and the risk of methemoglobinemia, a condition that reduces the oxygen-

carrying capacity of the blood.[1][2] Symptoms of methemoglobinemia can be delayed and

include headache, dizziness, cyanosis (bluish skin), and fatigue.[1][3]

Table 1: Chemical and Physical Properties of Structurally Similar Compounds
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Property
4-(p-
Tolyloxy)aniline

Aniline
2,4,6-
Trimethylaniline

Molecular Formula C13H13NO C6H7N C9H13N

Molecular Weight 199.25 g/mol [4] 93.13 g/mol 135.21 g/mol

Appearance Not specified
Colorless to brown

liquid[1]

Rose-coloured

liquid[2]

Boiling Point Not specified 184 °C Not specified

Flash Point Not specified 70 °C[1] Not specified

Specific Gravity Not specified Not specified 0.963[2]

GHS Hazard Classification (Anticipated)
Based on data for similar compounds, 2-Methyl-4-(4-methylphenoxy)aniline should be

handled as a hazardous substance. The anticipated GHS classification is summarized below.

Table 2: Anticipated GHS Hazard Classification

Hazard Class Hazard Statement

Acute Toxicity, Oral Harmful if swallowed[4][5]

Skin Corrosion/Irritation Causes skin irritation[4][5]

Serious Eye Damage/Eye Irritation Causes serious eye irritation[4][5]

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation[5]

Experimental Protocols
Personal Protective Equipment (PPE)
Proper PPE is mandatory when handling 2-Methyl-4-(4-methylphenoxy)aniline.

Eye Protection: Chemical safety goggles or a face shield are required.[3]
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Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber). Gloves

must be inspected before use and removed using the proper technique to avoid skin contact.

[3]

Skin and Body Protection: A lab coat or chemical-resistant apron is required. Ensure that

skin is not exposed.

Respiratory Protection: All handling of this compound should be done in a certified chemical

fume hood to avoid inhalation of vapors or aerosols. If a fume hood is not available, a

NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.

[6]

Safe Handling Procedures
Engineering Controls: Work in a well-ventilated area, preferably a chemical fume hood.

Eyewash stations and safety showers must be readily accessible.[6]

General Hygiene: Avoid all personal contact, including inhalation.[2] Do not eat, drink, or

smoke in the laboratory. Wash hands thoroughly after handling, before breaks, and at the

end of the workday.[3][5] Immediately change any contaminated clothing.

Dispensing: When dispensing, avoid generating dust or aerosols. Use appropriate tools and

techniques to minimize exposure.

Spills: In case of a spill, evacuate the area. Wear appropriate PPE, including respiratory

protection.[3] Contain the spill using an inert absorbent material.[7] Collect the absorbed

material into a sealed, labeled container for proper disposal.[3][8] Do not allow the chemical

to enter drains.[3]

Storage Protocols
Storage Conditions: Store in a cool, dry, and well-ventilated area away from incompatible

substances.[1][3]

Containers: Keep containers tightly closed and properly labeled.[3] Containers that have

been opened must be carefully resealed and kept upright to prevent leakage.[3]
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Incompatible Materials: Avoid contact with strong oxidizing agents, acids, acid chlorides, and

acid anhydrides.[2][3][6]

Security: Store in a locked cabinet or a secure area accessible only to authorized personnel.

First Aid Measures
Immediate medical attention is required for any exposure.[7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek immediate medical attention.[5][7]

Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek immediate medical attention.[5][7]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[3][5][7]

Diagrams
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Workflow for Safe Handling and Storage of 2-Methyl-4-(4-methylphenoxy)aniline
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Caption: Workflow for the safe handling and storage of aromatic amines.
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Disclaimer: This document is intended for informational purposes only and is not a substitute

for a formal safety data sheet (SDS). Always consult the specific SDS for any chemical before

use and follow all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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